Cas no 1261500-06-4 (3'-(Difluoromethyl)-2'-fluoropropiophenone)

• Product Name: 3'-(Difluoromethyl)-2'-fluoropropiophenone
• CAS No: 1261500-06-4
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 4985829
• Update Time: 2025-05-24

3'-(Difluoromethyl)-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-2'-fluoropropiophenone

• Inchi： 1S/C10H9F3O/c1-2-8(14)6-4-3-5-7(9(6)11)10(12)13/h3-5,10H,2H2,1H3
• InChI Key： SRZHDRLZEMQTOG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3'-(Difluoromethyl)-2'-fluoropropiophenone

Professional Introduction to Compound with CAS No. 1261500-06-4 and Product Name: 3'-(Difluoromethyl)-2'-fluoropropiophenone

The compound with CAS No. 1261500-06-4 and the product name 3'-(Difluoromethyl)-2'-fluoropropiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoromethyl and fluoropropiophenone moieties in its framework imparts distinct chemical properties that make it a valuable intermediate in synthesizing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The difluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic profiles, making it a preferred moiety in drug design. The fluoropropiophenone moiety contributes to the compound's versatility, enabling diverse functionalization strategies that can be tailored for specific therapeutic needs.

Recent studies have highlighted the role of 3'-(Difluoromethyl)-2'-fluoropropiophenone as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The fluorine atoms in this compound not only enhance its lipophilicity but also participate in critical hydrogen bonding interactions with biological targets, thereby improving drug efficacy. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* has demonstrated the compound's efficacy in inhibiting tyrosine kinases, which are overexpressed in many solid tumors.

The structural features of 3'-(Difluoromethyl)-2'-fluoropropiophenone also make it an attractive candidate for developing antiviral agents. The electron-withdrawing nature of the difluoromethyl group can stabilize reactive intermediates during metabolic processes, while the presence of fluorine atoms can improve interactions with viral proteases and polymerases. Preliminary findings from academic laboratories suggest that derivatives of this compound exhibit promising antiviral activity against emerging pathogens, underscoring its therapeutic potential.

From a synthetic chemistry perspective, 3'-(Difluoromethyl)-2'-fluoropropiophenone serves as a versatile building block for constructing more complex molecular architectures. Its reactivity allows for facile introduction of additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to optimize the synthesis of this compound, ensuring high yields and purity suitable for industrial applications.

The pharmaceutical industry's commitment to innovation has led to the exploration of 3'-(Difluoromethyl)-2'-fluoropropiophenone in various therapeutic areas beyond oncology and virology. Researchers are investigating its potential in neurodegenerative diseases, where fluorinated compounds have shown promise due to their ability to cross the blood-brain barrier efficiently. Additionally, its applications in anti-inflammatory therapies are being explored, given its structural similarity to known anti-inflammatory agents that incorporate fluorine atoms.

In conclusion, the compound with CAS No. 1261500-06-4, known as 3'-(Difluoromethyl)-2'-fluoropropiophenone, represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and versatile reactivity position it as a critical intermediate for developing next-generation therapeutics across multiple disease indications. As research continues to uncover new applications for fluorinated compounds, the significance of this molecule is expected to grow further, driving advancements in drug discovery and development.